![molecular formula C24H34N2O B4538422 1-(1-adamantylacetyl)-4-(2,3-dimethylphenyl)piperazine](/img/structure/B4538422.png)
1-(1-adamantylacetyl)-4-(2,3-dimethylphenyl)piperazine
Description
1-(1-adamantylacetyl)-4-(2,3-dimethylphenyl)piperazine is a compound of interest due to its structure and potential applications in various fields of chemistry and pharmacology. The compound belongs to a class of chemicals known for their adamantyl and piperazine functional groups, contributing to their distinct chemical and physical properties. This background sets the stage for exploring its synthesis, molecular structure, chemical reactions, properties, and analyses.
Synthesis Analysis
The synthesis of related piperazine derivatives often involves multi-step chemical reactions, starting from basic precursors to achieve the desired molecular architecture. For instance, certain piperazine derivatives are synthesized through reactions involving haloacetyl chlorides, diacetyl, aromatic aldehydes, and various catalysts to yield compounds with significant biological activities (Rajkumar, Kamaraj, & Krishnasamy, 2014). While specific methods for 1-(1-adamantylacetyl)-4-(2,3-dimethylphenyl)piperazine are not directly mentioned, these synthesis strategies provide insight into the complex processes involved in creating such molecules.
Molecular Structure Analysis
Chemical Reactions and Properties
The chemical reactivity of piperazine derivatives is influenced by their functional groups, allowing for a variety of chemical transformations. These compounds can undergo reactions such as cyclocondensation, acetylation, and interaction with different reagents to produce a wide range of products with diverse chemical properties. This versatility is critical for tailoring the compounds for specific applications, as seen in the synthesis of various derivatives (Rajkumar et al., 2014).
properties
IUPAC Name |
2-(1-adamantyl)-1-[4-(2,3-dimethylphenyl)piperazin-1-yl]ethanone | |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C24H34N2O/c1-17-4-3-5-22(18(17)2)25-6-8-26(9-7-25)23(27)16-24-13-19-10-20(14-24)12-21(11-19)15-24/h3-5,19-21H,6-16H2,1-2H3 | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CMDLKWGNGQUTOM-UHFFFAOYSA-N | |
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C(=CC=C1)N2CCN(CC2)C(=O)CC34CC5CC(C3)CC(C5)C4)C | |
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C24H34N2O | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
366.5 g/mol | |
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
1-[4-(2,3-Dimethylphenyl)piperazin-1-yl]-2-(tricyclo[3.3.1.1~3,7~]dec-1-yl)ethanone |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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